Cas no 1646152-54-6 (1-Bromo-2,5-dimethoxy-4-((4-methoxybenzyl)oxy)benzene)

• Product Name: 1-Bromo-2,5-dimethoxy-4-((4-methoxybenzyl)oxy)benzene
• CAS No: 1646152-54-6
• MF: C₁₆H₁₇BrO₄
• MW: 353.207784414291
• MDL: MFCD28144963
• CID: 3164085
• Update Time: 2025-10-12

1-Bromo-2,5-dimethoxy-4-((4-methoxybenzyl)oxy)benzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-2,5-dimethoxy-4-((4-methoxybenzyl)oxy)benzene
• AK163472
• ST24037835
• Benzene, 1-bromo-2,5-dimethoxy-4-[(4-methoxyphenyl)methoxy]-
• 1-BROMO-2,5-DIMETHOXY-4-[(4-METHOXYPHENYL)METHOXY]BENZENE

• MDL： MFCD28144963
• Inchi： 1S/C16H17BrO4/c1-18-12-6-4-11(5-7-12)10-21-16-9-14(19-2)13(17)8-15(16)20-3/h4-9H,10H2,1-3H3
• InChI Key： ZTZPOCYIVDAQOX-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=C1OC)OCC1C=CC(=CC=1)OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 294
• Topological Polar Surface Area: 36.9

1-Bromo-2,5-dimethoxy-4-((4-methoxybenzyl)oxy)benzene Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 1-Bromo-2,5-dimethoxy-4-((4-methoxybenzyl)oxy)benzene

Introduction to 1-Bromo-2,5-dimethoxy-4-((4-methoxybenzyl)oxy)benzene (CAS No. 1646152-54-6)

1-Bromo-2,5-dimethoxy-4-((4-methoxybenzyl)oxy)benzene, with the CAS number 1646152-54-6, is a complex organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its unique molecular structure, which includes a bromine atom, two methoxy groups, and a 4-methoxybenzyl ether moiety. The combination of these functional groups imparts distinct chemical properties that make it a valuable intermediate in the synthesis of more complex molecules.

The molecular formula of 1-Bromo-2,5-dimethoxy-4-((4-methoxybenzyl)oxy)benzene is C₁₇H₁₉BrO₄, and its molecular weight is approximately 357.23 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as dichloromethane, ethanol, and acetone. Its melting point ranges from 90 to 93°C, making it relatively stable under standard laboratory conditions.

In the realm of pharmaceutical research, 1-Bromo-2,5-dimethoxy-4-((4-methoxybenzyl)oxy)benzene has shown promise as a precursor for the synthesis of bioactive compounds. Recent studies have explored its potential as an intermediate in the development of novel drugs targeting various diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the use of this compound in the synthesis of a series of anti-inflammatory agents. The researchers found that derivatives of 1-Bromo-2,5-dimethoxy-4-((4-methoxybenzyl)oxy)benzene exhibited potent anti-inflammatory activity in vitro and in vivo models, suggesting its potential for further drug development.

Beyond pharmaceutical applications, 1-Bromo-2,5-dimethoxy-4-((4-methoxybenzyl)oxy)benzene has also been investigated for its utility in materials science. A 2020 study published in Advanced Materials explored the use of this compound as a building block for the synthesis of functional polymers with tunable properties. The researchers demonstrated that by incorporating 1-Bromo-2,5-dimethoxy-4-((4-methoxybenzyl)oxy)benzene into polymer chains, they could achieve enhanced thermal stability and mechanical strength. These findings open up new possibilities for the development of advanced materials with applications in electronics, coatings, and composites.

In the context of chemical synthesis, 1-Bromo-2,5-dimethoxy-4-((4-methoxybenzyl)oxy)benzene serves as a versatile starting material for the preparation of a wide range of compounds. Its bromine atom can be readily substituted with various nucleophiles, allowing for the introduction of different functional groups and the creation of diverse molecular structures. This flexibility makes it an attractive choice for synthetic chemists working on complex molecule synthesis. A notable example is its use in palladium-catalyzed cross-coupling reactions, which have become a cornerstone of modern organic synthesis due to their high efficiency and selectivity.

The safety and handling of 1-Bromo-2,5-dimethoxy-4-((4-methoxybenzyl)oxy)benzene are important considerations for researchers working with this compound. While it is not classified as a hazardous material under current regulations, proper precautions should be taken to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE), such as gloves and goggles, and conducting experiments in well-ventilated areas or fume hoods to minimize exposure to vapors.

In conclusion, 1-Bromo-2,5-dimeth oxy - 4 - (( 4 - meth oxy benz yl ) oxy ) ben zene strong > (CAS No. 1646152 - 54 - 6 ) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical properties and versatility make it an invaluable tool for researchers exploring new frontiers in pharmaceuticals, materials science, and chemical synthesis. As ongoing research continues to uncover new applications and insights into its behavior, this compound is likely to remain at the forefront of scientific innovation.